Ethyl 4-bromo-2-cyano-6-methylbenzoate
Overview
Description
Ethyl 4-bromo-2-cyano-6-methylbenzoate (EBCM) is an organic compound that has been studied extensively for its potential applications in scientific research. It is a derivative of benzene, containing a bromine, cyano, and methyl substituent. It is a colorless solid that is soluble in organic solvents. Its structure is linear and its boiling point is 204°C.
Mechanism Of Action
Ethyl 4-bromo-2-cyano-6-methylbenzoate is a brominated aromatic compound that can act as a Lewis acid. It can form complexes with Lewis bases, such as amines and thiols. The bromine atom can also act as a nucleophile and can react with electrophiles, such as alkenes and aldehydes.
Biochemical And Physiological Effects
Ethyl 4-bromo-2-cyano-6-methylbenzoate has been studied for its potential biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects in animal models, as well as cytotoxic and anti-cancer effects in cell cultures. It has also been studied for its potential effects on the central nervous system.
Advantages And Limitations For Lab Experiments
Ethyl 4-bromo-2-cyano-6-methylbenzoate has several advantages and limitations for lab experiments. It is a relatively stable compound, making it easy to work with. It is also relatively inexpensive and readily available. On the other hand, it is a highly reactive compound and can react with other compounds in the lab, making it difficult to control.
Future Directions
There are many potential future directions for research on Ethyl 4-bromo-2-cyano-6-methylbenzoate. These include further investigation of its biochemical and physiological effects, as well as its potential applications in organic synthesis, coordination chemistry, and drug design. Additionally, further research could be done to explore its potential as an anti-inflammatory and analgesic agent. Other potential future directions include exploring its potential as an anti-cancer agent, as well as its potential use in the treatment of neurological disorders.
Scientific Research Applications
Ethyl 4-bromo-2-cyano-6-methylbenzoate has been studied extensively for its potential applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in organic reactions, and as a ligand in coordination chemistry. It is also used as a model compound in the study of aromatic compounds.
properties
IUPAC Name |
ethyl 4-bromo-2-cyano-6-methylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNO2/c1-3-15-11(14)10-7(2)4-9(12)5-8(10)6-13/h4-5H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCZRXPAWVICCID-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C=C1C)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-bromo-2-cyano-6-methylbenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2-{[(5-Chloro-2-hydroxyphenyl)methyl]amino}benzoic acid](/img/structure/B1417005.png)